Cas no 2418672-83-8 ((9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate
• CAS No: 2418672-83-8
• MF: C₂₇H₂₈FN₃O₄S
• MW: 509.592329025269
• CID: 5676863
• PubChem ID: 165774572
• Update Time: 2025-11-03

(9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26629570
• 2418672-83-8
• (9H-fluoren-9-yl)methyl 4-{[3-amino-5-(fluorosulfonyl)-4-methylphenyl]methyl}piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate

• Inchi： 1S/C27H28FN3O4S/c1-18-25(29)14-19(15-26(18)36(28,33)34)16-30-10-12-31(13-11-30)27(32)35-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,14-15,24H,10-13,16-17,29H2,1H3
• InChI Key： OWMVCCUOAJJBIY-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C(=CC(=C1)CN1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 509.17845572g/mol
• Monoisotopic Mass: 509.17845572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate and Its Applications in Modern Chemical Biology

(9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate, with the CAS number 2418672-83-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of fluorinated aromatic systems and piperazine moieties, making it a promising candidate for various biological and chemical applications.

The molecular architecture of (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate is notable for its dual functionality. The fluorene moiety at the 9-position serves as a rigid, hydrophobic core, which can enhance the compound's solubility and bioavailability in biological systems. This feature is particularly advantageous when designing molecules intended for therapeutic use, as it allows for better interaction with biological targets while maintaining stability.

Additionally, the presence of the piperazine ring in the compound's structure contributes to its pharmacological potential. Piperazine derivatives are well-known for their role in various pharmacological applications, including antipsychotics, antihistamines, and antiparasitic agents. The incorporation of a fluorosulfonyl group at the 5-position of the aromatic ring further enhances the compound's reactivity and binding affinity to biological targets. This modification is particularly significant in drug design, as fluorine atoms can improve metabolic stability and binding interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The unique combination of structural features in (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate positions it as a valuable tool in this endeavor. Studies have demonstrated that fluorosulfonyl-substituted compounds can exhibit improved pharmacokinetic properties, including longer half-lives and reduced degradation rates in vivo. These attributes are critical for developing effective therapeutic agents that can maintain efficacy over extended periods.

The compound's potential applications extend beyond traditional pharmaceuticals. In chemical biology, it serves as a versatile scaffold for developing probes and inhibitors that can interact with specific biological pathways. For instance, researchers have explored its utility in designing molecules that target protein-protein interactions (PPIs), which are crucial for many cellular processes. By leveraging the compound's structural features, scientists can fine-tune its binding properties to achieve high specificity against desired targets.

Moreover, the fluorene-based core of (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate makes it an attractive candidate for fluorescence-based assays and imaging techniques. Fluorescent probes are widely used in biomedical research to visualize cellular processes and track molecular interactions in real-time. The compound's ability to emit fluorescence upon specific environmental changes or interactions with target molecules makes it a valuable tool for high-throughput screening and drug discovery initiatives.

Recent advancements in synthetic chemistry have also contributed to the growing interest in this compound. The development of efficient synthetic routes allows for scalable production of high-purity materials, which is essential for both research and commercial applications. These advancements have enabled researchers to explore a wider range of derivatives and modifications, further expanding the potential applications of (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate.

In conclusion, (9H-fluoren-9-yl)methyl 4-{3-amino-5-(fluorosulfonyl)-4-methylphenylmethyl}piperazine-1-carboxylate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure, characterized by fluorene and piperazine moieties, along with fluorosulfonyl modifications, positions it as a versatile tool for drug discovery, biological probing, and imaging applications. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand even further, contributing to groundbreaking discoveries in medicine and biotechnology.